molecular formula C10H22Cl2N2O B2725146 4-(Piperidin-4-yl)-1,4-oxazepane dihydrochloride CAS No. 1909306-29-1

4-(Piperidin-4-yl)-1,4-oxazepane dihydrochloride

Cat. No. B2725146
CAS RN: 1909306-29-1
M. Wt: 257.2
InChI Key: OUFQUVYLCLKLHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(Piperidin-4-yl)-1,4-oxazepane dihydrochloride, also known as P4C, is a heterocyclic compound that has been studied for its potential therapeutic applications. P4C is a cyclic compound that contains a piperidine ring and an oxazepane ring, which are connected by a four-carbon chain. The compound has been synthesized using various methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

Crystal Structure Analysis

The study of crystal structures is a prominent application area for compounds like 4-(Piperidin-4-yl)-1,4-oxazepane dihydrochloride. For example, researchers have analyzed the crystal structure of a mixed solvated form of amoxapine acetate, where components like 4-(2-chlorodibenzo[b,f][1,4]oxazepin-11-yl)piperazin-1-ium acetate are linked via hydrogen bonds, forming a layered structure. This research is crucial for understanding the molecular arrangements and interactions within the crystal lattice, which can have implications for the material's physical properties and stability (Bhardwaj et al., 2015).

Ligand Binding and Receptor Studies

Another significant application area is in the study of ligand-receptor interactions, as seen in research focusing on 4-heterocyclylpiperidines as selective high-affinity ligands at the human dopamine D4 receptor. These studies are vital for drug development, especially for neurologic and psychiatric conditions, by providing insights into compound affinity, selectivity, and potential therapeutic uses (Rowley et al., 1997).

Chemical Reactivity and Synthesis

Research on the reactivity of nitrophenyl-substituted cyclic amines, including piperidine derivatives, has shown various reactions relevant to synthetic chemistry. These studies help in understanding the chemical behavior of such compounds under different conditions, which is crucial for designing synthetic routes and reactions for new compounds (Moehrle & Mehrens, 1998).

Molecular Structure and Bioactivity

The examination of molecular structures, such as in the synthesis and analysis of 1-(4-Methylbenzyl)piperidin-4-one O-(6-chloropyridin-3-yl)methyl oxime, sheds light on the bioactivity of these compounds. These insights are fundamental for drug discovery and development, especially in identifying new therapeutic agents with specific biological activities (Xue Si-jia, 2011).

Pharmacological Applications

For example, studies on the anti-seizure effects of piperine, a compound structurally related to this compound, via the TRPV1 receptor, underscore the potential pharmacological applications of these compounds. Understanding the mechanisms of action can lead to the development of new treatments for conditions such as epilepsy (Chen et al., 2013).

properties

IUPAC Name

4-piperidin-4-yl-1,4-oxazepane;dihydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H20N2O.2ClH/c1-6-12(7-9-13-8-1)10-2-4-11-5-3-10;;/h10-11H,1-9H2;2*1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OUFQUVYLCLKLHG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCOC1)C2CCNCC2.Cl.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H22Cl2N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

257.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1909306-29-1
Record name 4-(piperidin-4-yl)-1,4-oxazepane dihydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.